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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether
CAS No.: 20788-42-5
Cat. No.: B1267163

Get Quote

An In-Depth Technical Guide to Allyl 2-Chlorophenyl Ether: Properties, Synthesis, and
Applications

Core Molecular Identity and Physicochemical Profile

Allyl 2-chlorophenyl ether, with the CAS Number 20788-42-5, is an aromatic ether
characterized by an allyl group bonded via an oxygen atom to a 2-chlorophenyl ring.[1] Its
chemical structure makes it a valuable intermediate in various organic synthesis pathways. The
IUPAC name for this compound is 1-chloro-2-(prop-2-en-1-yloxy)benzene.[1]

The fundamental properties of this compound are critical for its application in experimental
design. Its molecular formula is CoHeCIO, corresponding to a molecular weight of
approximately 168.62 g/mol .[1][2] This information is foundational for stoichiometric
calculations in reaction planning. Key physical properties are summarized in the table below,
providing researchers with essential data for handling and purification.
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Property Value Source
Molecular Formula CoHoCIO [11[3]
Molecular Weight 168.62 g/mol [1][2]
IUPAC Name 1-chloro-2-prop-2- o
enoxybenzene

CAS Number 20788-42-5 [11[4]
Boiling Point 118-120 °C (at 25 Torr) [4]
Density 1.133 g/cm3 (at 15 °C) [4]

Synthesis Protocol: Williamson Ether Synthesis

The most common and reliable method for preparing Allyl 2-Chlorophenyl Ether is the
Williamson ether synthesis. This reaction involves the nucleophilic substitution (Sn2) of a halide
by a phenoxide ion.

Causality in Experimental Design: The choice of a strong base, such as sodium hydride (NaH)
or potassium carbonate (K2CQ3), is crucial for the quantitative deprotonation of the starting
material, 2-chlorophenol. This deprotonation generates the corresponding 2-chlorophenoxide
anion, a potent nucleophile necessary for the subsequent reaction. The selection of a polar
aprotic solvent like dimethylformamide (DMF) or acetone is deliberate; these solvents
effectively solvate the cation (Na* or K*) while leaving the phenoxide anion relatively free,
thereby accelerating the rate of the Sn2 reaction with the electrophile, allyl bromide.

Detailed Step-by-Step Methodology

e Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, reflux condenser, and nitrogen inlet, add 2-chlorophenol (1.0 eq) and anhydrous
potassium carbonate (1.5 eq).

» Solvent Addition: Add anhydrous acetone or DMF to the flask until the reagents are fully
submerged and the mixture can be stirred efficiently.
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Reagent Addition: Slowly add allyl bromide (1.1 eq) to the stirring mixture at room
temperature.

Reaction: Heat the mixture to reflux (for acetone, ~56°C) and maintain this temperature,
monitoring the reaction progress via Thin Layer Chromatography (TLC). The reaction is
typically complete within 4-6 hours.

Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts.

Extraction: Evaporate the solvent under reduced pressure. Dissolve the resulting residue in a
suitable organic solvent like ethyl acetate and wash sequentially with 1M NaOH solution (to
remove any unreacted phenol) and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent in vacuo. The crude product can be purified by vacuum distillation to yield pure Allyl
2-Chlorophenyl Ether.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://www.benchchem.com/product/b1267163/docs?utm_src=pdf-body#allyl-2-chlorophenyl-ether-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Caption: Workflow for the Williamson ether synthesis of Allyl 2-Chlorophenyl Ether.
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Spectroscopic Characterization Profile

Structural validation of the synthesized molecule is achieved through a combination of
spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

e H NMR (Proton NMR): The *H NMR spectrum is expected to show distinct signals for the
allyl and chlorophenyl protons. The allyl group will present three characteristic signals: a
doublet for the two protons on the carbon adjacent to the ether oxygen (~4.6 ppm), a
multiplet for the internal vinyl proton (~6.0 ppm), and two distinct signals for the terminal vinyl
protons (~5.3 and ~5.4 ppm). The 2-chlorophenyl group will display a series of multiplets in
the aromatic region (~6.8-7.4 ppm).[1][5]

e 13C NMR (Carbon NMR): The spectrum will show nine distinct carbon signals. The allyl group
carbons typically appear at ~69 ppm (CH2-O), ~117 ppm (=CH3), and ~133 ppm (=CH-). The
six aromatic carbons will resonate in the ~115-155 ppm range, with the carbon bearing the
chlorine atom and the carbon bearing the ether linkage being identifiable by their chemical
shifts and substitution patterns.[1]

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands. Key
peaks include C-O-C stretching for the ether linkage (around 1250 cm~1), C=C stretching for
the allyl group (around 1645 cm~1), and C-H stretching for the aromatic and vinyl groups
(around 3000-3100 cm™1).

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) at m/z
168, corresponding to the molecular weight. A characteristic isotopic pattern (M+2 peak) at
m/z 170 with approximately one-third the intensity of the M+ peak will be observed,
confirming the presence of a single chlorine atom.[3]

Reactivity and Applications in Drug Development

Allyl ethers are not merely static molecules; their true value lies in their chemical reactivity,
which is leveraged extensively in multi-step organic synthesis, particularly within drug discovery
programs.

The Allyl Moiety as a Robust Protecting Group
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In complex syntheses, it is often necessary to temporarily block a reactive functional group,
such as a phenol, to prevent it from interfering with reactions elsewhere in the molecule. The
allyl group serves as an excellent protecting group for hydroxyls due to its stability under a wide
range of acidic and basic conditions.[6] This orthogonality allows for selective chemical
manipulation of other functional groups. Deprotection is reliably achieved under mild
conditions, typically using a palladium(0) catalyst, which cleaves the ether bond without
disturbing sensitive functionalities.[6]

Claisen Rearrangement: A Pathway to Functionalization

Upon heating, allyl aryl ethers undergo a-sigmatropic rearrangement known as the Claisen
rearrangement. This reaction is a powerful tool for carbon-carbon bond formation, as it
isomerizes the ether into an ortho-allylphenol. In the case of Allyl 2-Chlorophenyl Ether, this
would lead to the formation of 2-allyl-6-chlorophenol, a more complex and functionalized
molecule that can serve as a precursor for various heterocyclic compounds or other advanced
intermediates.

Relevance in Medicinal Chemistry

While Allyl 2-Chlorophenyl Ether itself is not a drug, its constituent parts are prevalent in
pharmaceuticals. The inclusion of chlorine atoms in drug candidates is a common strategy in
medicinal chemistry to modulate pharmacokinetic properties such as lipophilicity, metabolic
stability, and binding affinity.[7] Many approved drugs contain chlorinated aromatic rings.[7] The
allyl group, beyond its use as a protecting group, can also be a pharmacophore or be further
functionalized into other groups.[8] Therefore, this compound serves as a valuable starting
material for synthesizing libraries of novel compounds for biological screening.
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Caption: Key synthetic transformations of Allyl 2-Chlorophenyl Ether.

Safety and Handling Precautions

As a laboratory chemical, Allyl 2-Chlorophenyl Ether must be handled with appropriate care.
According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, this compound presents several hazards.

o Toxicity: It is classified as toxic if swallowed (H301).[1][4]

e [Irritation: It causes skin irritation (H315) and may cause respiratory irritation (H335).[1][4]
o Eye Damage: It is classified as causing serious eye damage (H318).[1][4]
Recommended Handling Procedures:

» Always handle this chemical inside a certified chemical fume hood.
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

Avoid inhalation of vapors and direct contact with skin and eyes.[9]

In case of accidental contact, immediately flush the affected area with copious amounts of
water and seek medical attention.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong
oxidizing agents.[9]

Conclusion

Allyl 2-Chlorophenyl Ether is a well-defined chemical entity with significant utility for the
research scientist. Its value extends beyond its basic physical properties to its role as a
versatile synthetic intermediate. A thorough understanding of its synthesis, spectroscopic
fingerprint, and chemical reactivity—particularly the dual role of the allyl group as both a
protecting group and a handle for further functionalization—enables its effective application in
the complex synthetic challenges encountered in drug discovery and materials science.
Adherence to strict safety protocols is mandatory for its handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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